![molecular formula C13H22N2O4 B2379541 tert-Butyl 4-hydroxy-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate CAS No. 1548293-12-4](/img/structure/B2379541.png)
tert-Butyl 4-hydroxy-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate
Overview
Description
“tert-Butyl 4-hydroxy-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate” is a chemical compound with a molecular formula of C13H22N2O3 . It is stored in a dry, sealed environment at 2-8°C .
Molecular Structure Analysis
The molecular structure of this compound is complex, featuring a spirocyclic core with two fused rings . The InChI code, a textual representation of the molecular structure, is1S/C13H22N2O3/c1-12(2,3)18-11(17)15-8-5-13(6-9-15)4-7-14-10(13)16/h4-9H2,1-3H3,(H,14,16)
. Physical And Chemical Properties Analysis
This compound has a molecular weight of 254.33 g/mol . It is a solid at room temperature . Other physical and chemical properties such as melting point, boiling point, and density are not provided in the available resources.Scientific Research Applications
Supramolecular Arrangements and Crystal Structure Analysis
Research into similar compounds, such as 8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decane, has provided insights into the relationship between molecular structure and crystal structure. These studies highlight the role of substituents on the cyclohexane ring in supramolecular arrangements, emphasizing the importance of hydrogen bond rings in forming dimers and ribbons in crystal structures (Graus, Casabona, Uriel, Cativiela, & Serrano, 2010).
Conformational Analysis in Peptide Synthesis
The tert-Butyl 4-hydroxy-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate derivative has been synthesized for use in peptide synthesis, serving as constrained surrogates for Pro-Leu and Gly-Leu dipeptides. These compounds demonstrate potential as gamma-turn/distorted type II beta-turn mimetics, a significant finding for the design of peptide-based therapeutics (Fernandez et al., 2002).
Chemical Reactions and Synthesis Pathways
Research has explored the reactions and synthesis pathways involving tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate, providing valuable information for the synthesis of biologically active heterocyclic compounds (Moskalenko & Boev, 2012).
NMR Spectroscopy for Configuration Analysis
NMR spectroscopy has been used to analyze the relative configuration of compounds like this compound. These studies contribute to our understanding of molecular structure and are crucial in the development of new pharmaceuticals (Guerrero-Alvarez, Moncayo-Bautista, & Ariza-Castolo, 2004).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
tert-butyl 4-hydroxy-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2O4/c1-12(2,3)19-11(18)15-6-4-13(5-7-15)9(16)8-14-10(13)17/h9,16H,4-8H2,1-3H3,(H,14,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFRSYEKBTGASKA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CC1)C(CNC2=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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